Cas no 491-78-1 (5-Hydroxyflavone)

5-Hydroxyflavone structure
5-Hydroxyflavone structure
Product Name:5-Hydroxyflavone
CAS No:491-78-1
MF:C15H10O3
MW:238.238104343414
MDL:MFCD00016944
CID:82360
PubChem ID:87560267
Update Time:2025-04-18

5-Hydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • Primuletin
    • 5-Hydroxyflavone
    • 5-Hydroxy-2-phenylchromone
    • 5-hydroxy-2-phenylchromen-4-one
    • PRIMULETIN(RG)
    • NSC 26745
    • 5-hydroxy-2-phenyl-4H-chromen-4-one
    • 5-Hydroxy-2-phenyl-chromen-4-one
    • MLS002639146
    • 378AE9MHL3
    • IYBLVRRCNVHZQJ-UHFFFAOYSA-N
    • NSC26745
    • 4H-1-Benzopyran-4-one,5-hydroxy-2-phenyl-
    • Primuliten
    • 5-hydroxy-flavone
    • 5-Hydroxy-2-phenyl-4-benzopyrone
    • 5-hydroxy-2-phenyl-4h-chromen-4-on
    • Oprea1_688541
    • 5-Hydroxyflavone, >
    • NCGC00179967-01
    • ACon1_001958
    • NSC-26745
    • NCGC00095329-01
    • HYDROXYFLAVONE, 5-
    • HY-22024
    • FT-0754935
    • BDBM50049385
    • BRD-K08048246-001-03-4
    • NS00042462
    • CS-B1697
    • InChI=1/C15H10O3/c16-11-7-4-8-13-15(11)12(17)9-14(18-13)10-5-2-1-3-6-10/h1-9,16H
    • 491-78-1
    • CHEBI:172638
    • SMR001490542
    • MFCD00016944
    • SPECTRUM1501197
    • UNII-378AE9MHL3
    • SR-05000002480
    • HMS3749C13
    • BIDD:ER0489
    • NCGC00095329-03
    • 5-HYDROXY-2-PHENYL-4H-1-BENZOPYRAN-4-ONE
    • CCG-214308
    • 4H-1-Benzopyran-4-one, 5-hydroxy-2-phenyl-
    • 5-Hydroxyflavone, >=97%
    • AKOS015856472
    • SR-05000002480-1
    • C13276
    • EINECS 207-743-1
    • SCHEMBL158303
    • LMPK12110099
    • FLAVONE, 5-HYDROXY-
    • H1238
    • EN300-7408327
    • BRD-K08048246-001-01-8
    • MEGxp0_001696
    • Q63408974
    • CHEMBL16807
    • NCGC00095329-02
    • IYBLVRRCNVHZQJ-UHFFFAOYSA-
    • DTXSID90197690
    • MLSMR
    • DTXCID50120181
    • DA-60449
    • MDL: MFCD00016944
    • Inchi: 1S/C15H10O3/c16-11-7-4-8-13-15(11)12(17)9-14(18-13)10-5-2-1-3-6-10/h1-9,16H
    • InChI Key: IYBLVRRCNVHZQJ-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C(=CC=CC1=2)O)=O)C1C=CC=CC=1
    • BRN: 194429

Computed Properties

  • Exact Mass: 238.06300
  • Monoisotopic Mass: 238.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.34
  • Melting Point: 157.0 to 161.0 deg-C
  • Boiling Point: 425°C at 760 mmHg
  • Flash Point: 165.4°C
  • Refractive Index: 1.666
  • PSA: 50.44000
  • LogP: 3.16560
  • Solubility: Not determined

5-Hydroxyflavone Security Information

5-Hydroxyflavone Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Hydroxyflavone Pricemore >>

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